Cas no 160693-21-0 (Benzene,4-chloro-1-isocyanato-2-phenoxy-)

• Product Name: Benzene,4-chloro-1-isocyanato-2-phenoxy-
• CAS No: 160693-21-0
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 109560
• PubChem ID: 24880392
• Update Time: 2025-04-18

Benzene,4-chloro-1-isocyanato-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-1-isocyanato-2-phenoxy-
• 4-chloro-1-isocyanato-2-phenoxybenzene
• 4-Chloro-2-phenoxyphenyl isocyanate
• 5-Chloro-2-isocyanatophenyl phenyl ether
• 4-CHLORO-2-PHENOXYPHENYL ISOCYANATE 97
• Benzene, 4-chloro-1-isocyanato-2-phenoxy- (9CI)
• starbld0006537
• J-009745
• 4-chloro-2-phenoxy phenyl isocyanate
• 4-chloro-2-phenoxyphenylisocyanate
• SCHEMBL160585
• DTXSID50392200
• FT-0735888
• 160693-21-0
• 4-Chloro-2-phenoxyphenyl isocyanate,97%
• A936347
• 4-Chloro-2-phenoxyphenyl isocyanate, 97%
• Benzene, 4-chloro-1-isocyanato-2-phenoxy-
• CZFHANYTOSYAEC-UHFFFAOYSA-N
• 4-chloro-1-isocyanato-2-phenoxy benzene
• DA-09684

• MDL： MFCD03701572
• Inchi： 1S/C13H8ClNO2/c14-10-6-7-12(15-9-16)13(8-10)17-11-4-2-1-3-5-11/h1-8H
• InChI Key： CZFHANYTOSYAEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1C=CC=CC=1)N=C=O

Computed Properties

• Exact Mass: 245.02400
• Monoisotopic Mass: 245.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: solid
• Density: 1.21
• Melting Point: 35-40 °C (lit.)
• Boiling Point: 328.9°C at 760 mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.577
• PSA: 38.66000
• LogP: 4.09960
• Solubility: Not determined

Benzene,4-chloro-1-isocyanato-2-phenoxy- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H317-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers